Cas no 948093-90-1 (3,5-Dibromo-1-butyl-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-butyl-1H-1,2,4-triazole
• CAS No: 948093-90-1
• MF: C₆H₉Br₂N₃
• MW: 282.963759183884
• MDL: MFCD16811102
• CID: 4721859
• Update Time: 2025-05-20

3,5-Dibromo-1-butyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-butyl-1H-1,2,4-triazole

• MDL： MFCD16811102
• Inchi： 1S/C6H9Br2N3/c1-2-3-4-11-6(8)9-5(7)10-11/h2-4H2,1H3
• InChI Key： CFDDVUJLMFRYNA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-butyl-1H-1,2,4-triazole

Research Brief on 3,5-Dibromo-1-butyl-1H-1,2,4-triazole (CAS: 948093-90-1): Recent Advances and Applications

3,5-Dibromo-1-butyl-1H-1,2,4-triazole (CAS: 948093-90-1) is a halogenated triazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, agrochemicals, and materials science. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of bromine atoms at the 3 and 5 positions, along with a butyl substituent at the 1 position, enhances its reactivity and potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and optimization of 3,5-Dibromo-1-butyl-1H-1,2,4-triazole to improve its yield and purity. A 2023 publication in the Journal of Organic Chemistry reported a novel catalytic method using palladium nanoparticles, which achieved a 92% yield under mild conditions. This advancement addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of byproducts. The study also highlighted the compound's stability under various pH conditions, making it suitable for further derivatization in drug discovery pipelines.

In the realm of medicinal chemistry, 3,5-Dibromo-1-butyl-1H-1,2,4-triazole has shown promising activity against a range of pathogenic bacteria and fungi. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) of 4 µg/mL and 8 µg/mL, respectively. Molecular docking studies revealed that the compound interacts with key enzymatic targets, such as bacterial dihydrofolate reductase (DHFR) and fungal lanosterol demethylase, suggesting a dual mechanism of action. These findings position it as a potential lead compound for developing new antimicrobial agents.

Beyond its biological applications, 3,5-Dibromo-1-butyl-1H-1,2,4-triazole has also been explored in materials science. A 2023 study in ACS Applied Materials & Interfaces investigated its use as a building block for supramolecular polymers. The bromine atoms facilitated cross-linking reactions, resulting in polymers with enhanced thermal stability and mechanical properties. These materials exhibited potential for use in coatings and adhesives, particularly in high-temperature environments. The study underscored the compound's versatility and its role in advancing functional materials.

Despite these advancements, challenges remain in the large-scale production and environmental impact of 3,5-Dibromo-1-butyl-1H-1,2,4-triazole. Recent regulatory assessments have raised concerns about the persistence of brominated compounds in ecosystems, prompting research into greener synthetic routes. A 2024 review in Green Chemistry proposed the use of biocatalysis and solvent-free reactions to mitigate these issues. Additionally, ongoing toxicology studies aim to evaluate the compound's safety profile, which will be critical for its adoption in pharmaceutical and agrochemical applications.

In conclusion, 3,5-Dibromo-1-butyl-1H-1,2,4-triazole (CAS: 948093-90-1) represents a multifaceted compound with significant potential across multiple disciplines. Recent research has elucidated its synthetic pathways, biological activities, and material applications, paving the way for future innovations. However, addressing scalability and environmental concerns will be essential to fully realize its commercial and scientific value. Continued interdisciplinary collaboration will be key to unlocking the compound's full potential in the years to come.